5-hydroxy-4-oxo-2-pyridin-2-yl-1H-pyrimidine-6-carboxylic acid

• IUPAC Name: 5-hydroxy-4-oxo-2-pyridin-2-yl-1H-pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C10H7N3O4/c14-7-6(10(16)17)12-8(13-9(7)15)5-3-1-2-4-11-5/h1-4,14H,(H,16,17)(H,12,13,15)
• InChI Key: GHGUXTXCARENBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=O)C(=C(N2)C(=O)O)O
• Molecular Formula: C10H7N3O4
• Molecular Weight: 233.18 g/mol

Description

Compound “5-hydroxy-4-oxo-2-pyridin-2-yl-1H-pyrimidine-6-carboxylic acid” is a chemical entity with significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “5-hydroxy-4-oxo-2-pyridin-2-yl-1H-pyrimidine-6-carboxylic acid” involves multiple steps, including the use of specific reagents and catalysts under controlled conditions. The exact synthetic route may vary depending on the desired purity and yield.

Industrial Production Methods: Industrial production of compound “this compound” typically involves large-scale chemical reactions in specialized reactors. The process is optimized for efficiency and cost-effectiveness, ensuring high-quality output.

Chemical Reactions Analysis

Types of Reactions: Compound “5-hydroxy-4-oxo-2-pyridin-2-yl-1H-pyrimidine-6-carboxylic acid” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of specific reagents and conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Halogenation and alkylation reactions are common, often using reagents like halogens and alkyl halides.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while substitution reactions can produce a range of substituted compounds.

Scientific Research Applications

Compound “5-hydroxy-4-oxo-2-pyridin-2-yl-1H-pyrimidine-6-carboxylic acid” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of compound “5-hydroxy-4-oxo-2-pyridin-2-yl-1H-pyrimidine-6-carboxylic acid” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application. Detailed studies are conducted to understand these mechanisms and optimize the compound’s use in different fields.

Comparison with Similar Compounds

Compound “5-hydroxy-4-oxo-2-pyridin-2-yl-1H-pyrimidine-6-carboxylic acid” is compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Examples include compounds with similar chemical structures or functional groups.

Uniqueness: The specific properties and reactivity of compound “this compound” make it distinct from other related compounds, offering unique advantages in its applications.